Cas no 2172106-88-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid
• CAS No: 2172106-88-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6082546
• PubChem ID: 165568720
• Update Time: 2025-05-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid
• EN300-1522525
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3-hydroxybutanoic acid
• 2172106-88-4

• Inchi： 1S/C25H30N2O6/c1-3-12-25(2,23(31)26-14-16(28)13-22(29)30)27-24(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,28H,3,12-15H2,1-2H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： LJJVYUYHMJCNFD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)O)=O)(C)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid (CAS: 2172106-88-4)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid (CAS: 2172106-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is pivotal in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing byproducts. The researchers employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and confirm its structural integrity. These advancements are critical for scaling up production and ensuring reproducibility in industrial applications.

In addition to its synthetic utility, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs demonstrated moderate inhibitory effects against bacterial pathogens, including Staphylococcus aureus and Escherichia coli. These findings highlight the compound's versatility and its potential as a scaffold for developing new antimicrobial agents.

Furthermore, the role of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid in targeted drug delivery systems has been explored. Researchers have conjugated this molecule with nanoparticles and liposomes to enhance the stability and bioavailability of peptide-based drugs. A recent study in Advanced Drug Delivery Reviews (2024) demonstrated that such conjugates could improve the pharmacokinetic profiles of therapeutic peptides, reducing systemic toxicity and increasing efficacy. This approach holds promise for treating conditions such as cancer and metabolic disorders.

Despite these advancements, challenges remain in the widespread application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid. Issues such as cost-effective large-scale synthesis, stability under physiological conditions, and potential immunogenicity need to be addressed. Ongoing research aims to overcome these hurdles by developing more efficient synthetic protocols and exploring novel modifications to the compound's structure.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3-hydroxybutanoic acid (CAS: 2172106-88-4) represents a promising candidate in peptide synthesis and drug development. Its unique properties and diverse applications underscore its importance in advancing chemical biology and pharmaceutical sciences. Future studies will likely focus on expanding its therapeutic potential and optimizing its use in industrial and clinical settings.